Cas no 157554-50-2 (1,2-Benzenediamine, 4-chloro-3-(trifluoromethyl)-)

• Product Name: 1,2-Benzenediamine, 4-chloro-3-(trifluoromethyl)-
• CAS No: 157554-50-2
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 1334996
• Update Time: 2024-08-18

1,2-Benzenediamine, 4-chloro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-chloro-3-(trifluoromethyl)-
• 6-Chloro-2,3-diaminobenzotrifluoride

• Inchi： 1S/C7H6ClF3N2/c8-3-1-2-4(12)6(13)5(3)7(9,10)11/h1-2H,12-13H2
• InChI Key： AUPHXZAJQVBKMK-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Cl)C(C(F)(F)F)=C1N

Computed Properties

• Exact Mass: 210.01728

Experimental Properties

• Density: 1.510±0.06 g/cm3(Predicted)
• Boiling Point: 300.4±42.0 °C(Predicted)
• PSA: 52.04
• pka: 2.30±0.10(Predicted)